Cas no 1360954-62-6 (7-Bromo-5-methoxy-1H-benzodimidazole)

• Product Name: 7-Bromo-5-methoxy-1H-benzodimidazole
• CAS No: 1360954-62-6
• MF: C₈H₇BrN₂O
• MW: 227.057980775833
• MDL: MFCD28348410
• CID: 4590642
• PubChem ID: 91686273
• Update Time: 2025-09-18

7-Bromo-5-methoxy-1H-benzodimidazole Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-5-methoxy-1H-benzoimidazole
• 7-Bromo-5-methoxy-1H-benzo[d]imidazole
• 4-Bromo-6-methoxy-1H-benzimidazole
• 1H-Benzimidazole, 7-bromo-5-methoxy-
• AKOS037655509
• 4-Bromo-6-methoxy-3H-benzimidazole
• 1360954-62-6
• PS-11594
• DB-384066
• EN300-2889987
• 4-bromo-6-methoxy-1H-1,3-benzodiazole
• 4-BROMO-6-METHOXY-1H-BENZO[D]IMIDAZOLE
• AKOS025136063
• W19592
• MFCD28348410
• SCHEMBL23123699
• SY311855
• 7-bromo-5-methoxy-1H-benzimidazole
• 7-Bromo-5-methoxy-1H-benzodimidazole

• MDL： MFCD28348410
• Inchi： 1S/C8H7BrN2O/c1-12-5-2-6(9)8-7(3-5)10-4-11-8/h2-4H,1H3,(H,10,11)
• InChI Key： AAESOAJUKHUHAR-UHFFFAOYSA-N
• SMILES： C1NC2=C(Br)C=C(OC)C=C2N=1

Computed Properties

• Exact Mass: 225.97418g/mol
• Monoisotopic Mass: 225.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 7-Bromo-5-methoxy-1H-benzodimidazole

Introduction to 7-Bromo-5-methoxy-1H-benzodimidazole (CAS No. 1360954-62-6)

7-Bromo-5-methoxy-1H-benzodimidazole, with the chemical formula C₆H₄BrN₃O, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzodimidazole class, a structural motif known for its versatile biological activities. The presence of both bromine and methoxy substituents on the benzodimidazole core enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 7-Bromo-5-methoxy-1H-benzodimidazole features a benzene ring fused with two imidazole rings, with a bromine atom at the 7-position and a methoxy group at the 5-position. This specific arrangement imparts unique electronic and steric properties, which are exploited in various chemical transformations. The bromine substituent, in particular, makes the compound a useful electrophile in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, while the methoxy group can participate in nucleophilic substitution reactions.

In recent years, 7-Bromo-5-methoxy-1H-benzodimidazole has been extensively studied for its potential applications in medicinal chemistry. Benzodimidazole derivatives are known to exhibit a wide range of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The bromine and methoxy groups on the benzodimidazole core can be further modified through functional group interconversions, allowing researchers to fine-tune the pharmacological profile of the compound.

One of the most compelling aspects of 7-Bromo-5-methoxy-1H-benzodimidazole is its role as a key intermediate in the synthesis of more complex pharmacophores. For instance, researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in cancer progression. The bromine atom serves as a handle for introducing additional functional groups via palladium-catalyzed reactions, enabling the construction of intricate molecular architectures.

Recent studies have highlighted the significance of 7-Bromo-5-methoxy-1H-benzodimidazole in the development of small-molecule drugs that modulate protein-protein interactions. Benzodimidazole derivatives have been shown to interfere with critical signaling pathways by binding to specific protein targets. The ability to modify both the bromine and methoxy positions allows for the creation of highly specific inhibitors with improved efficacy and reduced off-target effects.

The pharmaceutical industry has shown particular interest in 7-Bromo-5-methoxy-1H-benzodimidazole due to its potential as a lead compound for drug discovery. Its structural features make it an excellent candidate for generating libraries of compounds for high-throughput screening. By systematically varying the substituents on the benzodimidazole core, researchers can identify molecules with optimized pharmacokinetic properties and enhanced therapeutic activity.

Moreover, 7-Bromo-5-methoxy-1H-benzodimidazole has found applications in materials science beyond pharmaceuticals. Its unique electronic properties make it suitable for use in organic semiconductors and light-emitting diodes (OLEDs). The bromine substituent facilitates further functionalization, allowing chemists to design molecules with tailored optoelectronic characteristics.

In conclusion, 7-Bromo-5-methoxy-1H-benzodimidazole (CAS No. 1360954-62-6) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its versatile reactivity and structural features make it an indispensable tool for synthetic chemists and drug developers. As research continues to uncover new biological activities and synthetic utilities, this compound is poised to remain at the forefront of chemical innovation.